2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 2-methoxy-2-(1-methyltriazol-4-yl)ethanamine
• InChI: InChI=1S/C6H12N4O/c1-10-4-5(8-9-10)6(3-7)11-2/h4,6H,3,7H2,1-2H3
• InChI Key: BKNCVJLJOHIPRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(CN)OC

Description

2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine is a heterocyclic amine featuring a 1,2,3-triazole ring substituted with a methyl group at the N1 position and a methoxyethylamine side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized using a reaction between an azide and an alkyne.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and high-throughput screening to identify the most efficient catalysts and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the triazole ring into other nitrogen-containing heterocycles.

Substitution: The methoxy and amine groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like halides or amines can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted triazole derivatives.

Scientific Research Applications

2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has several applications in scientific research:

Medicinal Chemistry: It is used in the design and synthesis of new drugs, particularly as a scaffold for developing anticancer and antiviral agents.

Materials Science: The compound is used in the development of new materials with unique electronic and optical properties.

Biological Research: It serves as a probe in studying various biological processes and pathways.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and π-π interactions with proteins and enzymes, modulating their activity. This makes it a valuable tool in drug discovery and development .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of 2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine with five analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Triazole Type	Substituents	Key Features
2-Methoxy-2-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine	C₆H₁₂N₄O	~164.19 (estimated)	1,2,3-triazole	1-methyl, 2-methoxyethylamine	Methoxy enhances lipophilicity
2-Methoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine ()	C₆H₁₂N₄O	~164.19	1,2,3-triazole	2-methyl, 2-methoxyethylamine	Methyl at N2 alters ring electronics
(1R)-1-(1-Methyl-1H-1,2,3-triazol-4-yl)ethan-1-amine hydrochloride ()	C₅H₁₁ClN₄	162.6	1,2,3-triazole	1-methyl, ethanamine (no methoxy)	Lacks methoxy; hydrochloride improves solubility
2-(3-Ethyl-1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-amine ()	C₇H₁₄N₄	154.21	1,2,4-triazole	1-methyl, 3-ethyl, ethanamine	1,2,4-triazole isomer; ethyl increases hydrophobicity
{[1-(4-Methylphenyl)-1H-1,2,3-triazol-4-yl]methyl}amine ()	C₁₀H₁₂N₄	188.23	1,2,3-triazole	4-methylphenyl, methylamine	Aromatic substituent enhances π-π stacking

Key Observations:

• Triazole Isomerism : The 1,2,3-triazole derivatives (target compound, ) are more synthetically accessible via copper-catalyzed azide-alkyne cycloaddition (CuAAC) compared to 1,2,4-triazoles (), which require alternative routes .
• Methoxy vs. This may improve aqueous solubility but reduce membrane permeability .
• Salt Formation : The hydrochloride salt in highlights the basicity of the amine group, a feature shared with the target compound, which could be leveraged for salt-based formulation .